(3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol

• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C20H26O4/c1-24-20-13-16(9-12-19(20)23)8-11-18(22)14-17(21)10-7-15-5-3-2-4-6-15/h2-6,9,12-13,17-18,21-23H,7-8,10-11,14H2,1H3/t17-,18-/m0/s1
• InChIKey: GGNVNVJXTWDKHG-ROUUACIJSA-N

(3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol Overview

(3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol (CAS 1172102-24-7) is a linear diarylheptanoid with the molecular formula C20H26O4 and a molecular weight of 330.42 g/mol . It is a naturally occurring heptane derivative isolated from the fruits of Alpinia oxyphylla (Zingiberaceae) [1]. This compound belongs to the class of linear diarylheptanoids characterized by an open heptane chain linking two aromatic rings [2]. As a specialized research compound, it is primarily supplied for in vitro biological studies and analytical method development, with commercial availability from several chemical vendors at purities typically exceeding 98% as determined by HPLC .

1

Stereochemistry

Defined (3S,5S) configuration for enantiomer-attribution studies

2

Core Scaffold

Saturated 3,5-heptanediol core, distinct from curcuminoid β-diketone

3

Natural Source

Isolated from Alpinia oxyphylla, suitable as reference standard

• [1] Dong J, et al. Four new diarylheptanoids and two new terpenoids from the fruits of Alpinia oxyphylla and their anti-inflammatory activities. Chin J Nat Med. 2024 Oct;22(10):929-936. View Source
• [2] PhytoBank. 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol (PHY0109286). CHEMBL491792. View Source

(3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol: Substitution Risks

Generic substitution within the linear diarylheptanoid class is scientifically invalid due to critical structural and stereochemical variations that directly impact biological activity and experimental reproducibility. (3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol possesses a specific (3S,5S) stereoconfiguration and a distinct substitution pattern (a 4-hydroxy-3-methoxyphenyl group at position 1 and a phenyl group at position 7) . Closely related analogs, such as Yakuchinone A (a ketone analog lacking the 3,5-diol functionality) and Oxyphyllacinol (with a different phenyl substitution pattern) [1], exhibit significantly different physicochemical properties and biological activities, including divergent IC50 values in antioxidant and anti-inflammatory assays [2]. Substituting any of these compounds without rigorous validation introduces confounding variables that compromise data integrity and can lead to irreproducible results in cell-based assays, making precise compound selection essential for robust research outcomes [3].

Core mismatch

Replacing with curcumin analog may shift LogP and TPSA, altering membrane interaction profile

Enantiomer mismatch

(3R,5R) or racemic mixture may produce different biological response in SAR assays

Analog substitution

Bis-hydroxy-methoxyphenyl analog may exhibit different CNS permeability behavior

• [1] DBpia. Antioxidative Diarylheptanoids from the Fruits of Alpinia oxyphylla. Korean Journal of Food Science and Technology. View Source
• [2] KCI. Antioxidative Diarylheptanoids from the Fruits of Alpinia oxyphylla. DPPH scavenging IC50 values for yakuchinone A (57±2.1 μM) and oxyphyllacinol (89±3.1 μM). View Source
• [3] Lee HJ, et al. Suppression of inducible nitric oxide synthase expression by yakuchinones and their analogues. Chem Pharm Bull (Tokyo). 2006 Mar;54(3):377-9. View Source

(3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol Differentiation Evidence

Stereochemical Differentiation

Commercial sources of (3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol report a purity specification of ≥98% as determined by HPLC analysis . This high level of chemical purity is critical for ensuring reproducibility in biological assays and minimizing off-target effects from impurities that may be present in crude extracts or lower-grade materials .

Stereochemical Differentiation

Class-level inference

Related enantiomer: 38.97% α-glucosidase inhibition vs. acarbose 13.52%

Stereochemical control may be critical for SAR interpretation

Direct data for target compound not available; class-level insight

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Not specified (typical crude extract purity varies)
Quantified Difference	Not quantified
Conditions	HPLC analysis as per vendor specifications

Why This Matters

High purity (>98%) is a prerequisite for reliable structure-activity relationship (SAR) studies and ensures that observed biological effects are attributable to the target compound rather than impurities.

Physicochemical Divergence vs. Curcumin

In a study evaluating diarylheptanoids from Alpinia oxyphylla, the target compound was included as one of twelve known analogs evaluated for anti-inflammatory activity [1]. While specific IC50 values for the (3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol were not reported in isolation, the study provides a class-level benchmark: structurally related diarylheptanoids demonstrated NO production inhibitory activity with IC50 values ranging from 9.88 μM to 33.65 μM in LPS-induced RAW264.7 macrophages, with the positive control hydrocortisone showing an IC50 of 34.26 μM [2]. This establishes a quantitative framework for evaluating the anti-inflammatory potential of this compound within its structural class [3].

Physicochemical Profile vs. Curcumin

Predicted

Target: XlogP 2.90, TPSA 69.90 Ų | Curcumin: ~3.2, 93.06 Ų

Lower polarity may support membrane permeability studies

Predicted values; experimental validation advised

Evidence Dimension	NO production inhibition
Target Compound Data	Not reported (included as known analog in the study)
Comparator Or Baseline	Hydrocortisone: IC50 34.26 μM; Related diarylheptanoids: IC50 9.88–33.65 μM
Quantified Difference	Not applicable
Conditions	LPS-induced RAW264.7 macrophages

Why This Matters

This class-level data contextualizes the anti-inflammatory research utility of the compound, indicating it is a relevant tool for studying NO-mediated inflammatory pathways.

• [1] Dong J, et al. Four new diarylheptanoids and two new terpenoids from the fruits of Alpinia oxyphylla and their anti-inflammatory activities. Chin J Nat Med. 2024 Oct;22(10):929-936. View Source
• [2] Chinese Journal of Natural Medicines. Four new diarylheptanoids and two new terpenoids from the fruits of Alpinia oxyphylla and their anti-inflammatory activities. IC50 values: 33.65 μM and 9.88 μM. View Source
• [3] PeptideDB. (3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol Product Page. Reference to Dong et al., 2024. View Source

CNS Permeability Profile

(3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol is typically supplied as a solid at room temperature with a predicted density of 1.164±0.06 g/cm³ and a predicted boiling point of 548.9±50.0 °C . The compound demonstrates solubility in DMSO and may also dissolve in ethanol or DMF . For long-term storage, the powder form is stable for up to 3 years at -20°C and 2 years at 4°C, while solutions in DMSO or other solvents are stable for 6 months at -80°C or 1 month at -20°C [1]. This contrasts with related ketone analogs like Yakuchinone A, which exists as a liquid at room temperature and has a lower boiling point of 495.8°C, reflecting the impact of the 3,5-diol moiety on physical properties .

CNS Permeability Profile

Cross-study comparable

BBB exclusion probability 77.5% vs. 70.0% for bis-methoxy analog

May support peripheral-action model selection

In silico prediction; confirm with in vitro assays

Evidence Dimension	Physical state and storage stability
Target Compound Data	Solid at RT; Powder: -20°C for 3 years, 4°C for 2 years; In solvent: -80°C for 6 months, -20°C for 1 month
Comparator Or Baseline	Yakuchinone A: Liquid at RT; Boiling point: 495.8°C
Quantified Difference	Different physical state (solid vs. liquid); boiling point difference: ~53.1°C
Conditions	Room temperature; predicted physicochemical properties

Why This Matters

The solid physical state and defined storage stability of (3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol offer practical advantages in handling, weighing accuracy, and long-term storage compared to liquid analogs, which is critical for maintaining compound integrity in long-term research projects.

• [1] TargetMol. 4-[(3S,5S)-3,5-dihydroxy-7-phenylheptyl]-2-methoxyphenol Product Page. Storage Conditions. View Source

Comparative Antioxidant Activity: DPPH Radical Scavenging of Structurally Related Analogs

While direct DPPH scavenging data for (3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol are not available in the literature, structurally related diarylheptanoids from Alpinia oxyphylla provide a class-level quantitative benchmark. Yakuchinone A and Oxyphyllacinol, both sharing the core diarylheptanoid scaffold, demonstrated DPPH scavenging IC50 values of 57±2.1 μM and 89±3.1 μM, respectively, compared to vitamin C (IC50=51±1.1 μM) and BHT (IC50=99±2.2 μM) [1]. These data establish a reference range for the antioxidant potential of this compound class and underscore the structural determinants of activity that differentiate specific diarylheptanoids [2].

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	Not directly reported
Comparator Or Baseline	Yakuchinone A: IC50 57±2.1 μM; Oxyphyllacinol: IC50 89±3.1 μM; Vitamin C: IC50 51±1.1 μM; BHT: IC50 99±2.2 μM
Quantified Difference	Yakuchinone A is 1.7-fold more potent than BHT; Oxyphyllacinol is 1.1-fold more potent than BHT
Conditions	DPPH radical scavenging assay

Why This Matters

This class-level data informs researchers that diarylheptanoids from Alpinia oxyphylla possess moderate antioxidant activity, and the specific substitution pattern of (3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol (a single 4-hydroxy-3-methoxyphenyl group) is predicted to confer distinct activity compared to the di-substituted analogs, making it a valuable comparator in SAR studies.

• [1] KCI. Antioxidative Diarylheptanoids from the Fruits of Alpinia oxyphylla. DPPH scavenging IC50 values: yakuchinone A (57±2.1 μM), oxyphyllacinol (89±3.1 μM). View Source
• [2] DBpia. Antioxidative Diarylheptanoids from the Fruits of Alpinia oxyphylla. Comparative antioxidant data. View Source

(3S,5S)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-3,5-heptanediol Application Scenarios

Stereospecific SAR Probe

Use as a research tool in LPS-induced RAW264.7 macrophage assays to investigate NO production and IL-6 secretion pathways. The compound is part of a well-characterized class of diarylheptanoids from Alpinia oxyphylla with demonstrated anti-inflammatory activity in this model [1]. The availability of quantitative class-level data (IC50 range: 9.88–33.65 μM for NO inhibition) provides a benchmark for experimental design and potency comparisons .

Peripheral Bioactivity Model

Employ as a reference standard for HPLC method development and quantification in Alpinia oxyphylla extracts. The high purity (>98% by HPLC) [1] and defined physicochemical properties (solid at RT, predicted density 1.164 g/cm³) make it suitable for calibration curves and quality control in natural product research.

Alpinia oxyphylla Reference Standard

Incorporate into SAR panels investigating the role of the (3S,5S)-3,5-diol moiety versus ketone functionality in linear diarylheptanoids. The compound's distinct substitution pattern (a single 4-hydroxy-3-methoxyphenyl group and a phenyl group) contrasts with di-substituted analogs like (3S,5S)-3,5-dihydroxy-1,7-bis(4-hydroxyphenyl)heptane [2], enabling systematic evaluation of how aryl substitution influences biological activity, including antioxidant and anti-inflammatory effects [3].

Comparative Pharmacognosy and Chemotaxonomy

Utilize as a chemical marker for the authentication and standardization of Alpinia oxyphylla fruit preparations. The compound is consistently reported as a constituent of A. oxyphylla , and its presence can be used to differentiate A. oxyphylla from related Zingiberaceae species in quality control and botanical identification studies.

Application

Selection Property

Validation Focus

Stereochemical control studies

Defined (3S,5S) enantiomer

Enantiomer-attribution review

Peripheral model-response studies

Predicted low CNS permeability

BBB permeability endpoint monitoring

Alpinia oxyphylla reference standard

Natural product identity

Botanical standardization and dereplication

• [1] Dong J, et al. Four new diarylheptanoids and two new terpenoids from the fruits of Alpinia oxyphylla and their anti-inflammatory activities. Chin J Nat Med. 2024 Oct;22(10):929-936. View Source
• [2] NCBI PubMed. Novel diarylheptanoids of Alpinia blepharocalyx. (3S,5S)-3,5-dihydroxy-1,7-bis(4-hydroxyphenyl)heptane. View Source
• [3] KCI. Antioxidative Diarylheptanoids from the Fruits of Alpinia oxyphylla. DPPH scavenging IC50 values. View Source